![molecular formula C8H14N4 B1466755 [1-(cyclobutylmethyl)-1H-1,2,3-triazol-4-yl]methanamine CAS No. 1488790-96-0](/img/structure/B1466755.png)
[1-(cyclobutylmethyl)-1H-1,2,3-triazol-4-yl]methanamine
Overview
Description
Scientific Research Applications
Synthesis and Characterization
- Synthesis Methods : The compound was synthesized using a 1,3-dipolar cycloaddition reaction, demonstrating the utility of this method in creating complex triazole derivatives (Aouine Younas, El Hallaoui Abdelilah, & Alami Anouar, 2014).
Biological and Pharmacological Activities
- Antimicrobial Properties : Derivatives of the compound exhibited significant in vitro antibacterial and antifungal activities against pathogenic strains, showing potential as antimicrobial agents (K D Thomas, Airody Vasudeva Adhikari, & N Suchetha Shetty, 2010).
- Cancer Research : Certain derivatives showed potent growth inhibitory action against cancer cell lines at lower micro molar concentrations, highlighting their potential as anticancer agents (Naveen Panathur et al., 2013).
Chemical Applications
- Catalysis in Reactions : The compound was used as a bi-functional surfactant in copper-catalyzed aerobic oxidation of alcohols in water, showcasing its utility in catalysis (Vasut Nakarajouyphon et al., 2022).
Materials Science
- Photoluminescent Properties : Platinum(II) NHC complexes with related triazole ligands exhibited strong emission at room temperature, indicating potential in materials science for photoluminescent applications (M. Tenne et al., 2015).
properties
IUPAC Name |
[1-(cyclobutylmethyl)triazol-4-yl]methanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H14N4/c9-4-8-6-12(11-10-8)5-7-2-1-3-7/h6-7H,1-5,9H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VWJOOZOYCIOMNV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C1)CN2C=C(N=N2)CN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14N4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
166.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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